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A Comparative Guide to AKD and Rosin-Alum
Sizing Agents in Papermaking

In the realm of papermaking, achieving desired levels of water resistance is paramount for a
vast array of products, from high-quality printing papers to durable packaging materials. This
resistance is imparted through a process known as sizing, and for decades, the industry has
relied on two primary types of internal sizing agents: the traditional rosin-alum systems and the
more modern Alkyl Ketene Dimer (AKD). This guide provides an objective comparison of their
performance, supported by experimental data, to assist researchers and scientists in
understanding the distinct advantages and characteristics of each system.

Historically, rosin, a natural resin derived from pine trees, has been the workhorse of the paper
industry.[1][2] Used in conjunction with aluminum sulfate (alum), it operates under acidic
conditions to create a hydrophobic character on cellulose fibers through electrostatic attraction.
[1][2] In contrast, AKD is a synthetic sizing agent that functions in neutral to alkaline conditions.
[1][2] Its mechanism involves a chemical reaction with the hydroxyl groups of cellulose, forming
a stable covalent bond that results in a highly hydrophobic and durable surface.[1][2] This
fundamental difference in their chemical nature and application environment leads to significant
variations in their performance, impact on paper properties, and operational efficiencies.

Quantitative Performance Comparison
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The selection of a sizing agent is a critical decision that influences not only the water resistance
but also the mechanical and optical properties of the final paper product, as well as the
efficiency and environmental impact of the manufacturing process. The following table
summarizes key performance indicators for AKD and traditional rosin-alum sizing, drawing from
experimental studies. It is important to note that a direct, comprehensive side-by-side
comparison on a single pulp type across all metrics is not readily available in published
literature. The data presented here is synthesized from various sources, including a notable
study that compared AKD sizing on Nordic bleached softwood kraft (NBSK) pulp with rosin
sizing on chemi-thermomechanical pulp (CTMP).[3] While this provides valuable insight, the
different pulp furnishes should be considered when interpreting the absolute values.
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Performance Metric

Alkyl Ketene Dimer
(AKD) Sizing

Traditional Rosin-
Alum Sizing

Key Observations

Operating pH

Neutral to Alkaline (pH
7.0-9.0)[1]

Acidic (pH 4.0 - 6.0)[2]

AKD's compatibility
with alkaline fillers like
calcium carbonate is a
significant advantage
in modern
papermaking.[1]
Acidic conditions from
rosin-alum can lead to
equipment corrosion
and paper
degradation over time.

[1]14]

Water Resistance
(Cobbso Value in g/m?)

Lower values,
indicating better water
resistance (e.g., ~25-
35 g/m2 on NBSK

pulp)(3]

Higher values,
indicating less water
resistance (e.g., ~40-
60 g/m2 on CTMP)[3]

AKD generally
provides superior and
more durable water
resistance due to the
formation of a stable
covalent bond with

cellulose.[1]

Surface Wettability
(Contact Angle)

Higher contact angles
(e.g., >100°)[3]

Lower contact angles

A higher contact angle
signifies greater
hydrophobicity of the

paper surface.

Paper Strength

Generally, no
significant negative
impact on dry strength

properties.[3]

Can decrease dry
strength properties by
interfering with inter-
fiber hydrogen
bonding.[3]

The effect on strength
can be pulp-
dependent, but AKD is
often considered to
have a more benign
impact.[3]
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Paper Permanence
and Aging

Excellent long-term
aging stability;
produces more

permanent paper.[5]

Acidic nature
contributes to the
degradation and
yellowing of paper

over time.[4][6]

The neutral/alkaline
process of AKD sizing
is crucial for archival-

quality papers.[5]

Brightness and

Optical Properties

Does not adversely
affect brightness and

whiteness.[5]

Can negatively impact
brightness, and the
acidic conditions can
lead to color reversion

over time.[4][5]

AKD is preferred for
high-quality printing
and writing papers
where brightness is a

key parameter.[1]

Cost-Effectiveness

Higher initial cost but
often more cost-
effective in the long
run due to lower
dosage requirements
and reduced machine
wear.[1][2]

Lower initial cost but
may require more
additives and can lead
to higher operational
costs due to

corrosion.[1][2]

The overall economic
benefit of AKD is
realized through
improved efficiency
and longevity of

equipment.[1]

Environmental Impact

More environmentally
friendly due to neutral
pH operation, leading
to less chemical
waste. AKD is also
biodegradable.[1][2]

The acidic effluent
poses greater
environmental
challenges for
wastewater

management.[1]

The move towards
more sustainable
papermaking
practices favors the
use of AKD.[1]

Experimental Protocols

To ensure accurate and reproducible evaluation of sizing agent performance, standardized

testing methodologies are crucial. The following are detailed protocols for key experiments

cited in the comparison.

Cobb Test (Water Absorptiveness)

The Cobb test determines the amount of water absorbed by a paper or paperboard surface in a

specified time.
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o Sample Preparation: Cut a circular test specimen with an area of 100 cm?.

o Apparatus: A Cobb sizing tester, consisting of a cylindrical ring and a base plate with a
clamping mechanism.

e Procedure: a. Weigh the dry specimen to the nearest 0.01 g. b. Place the specimen on the
base plate and clamp the cylindrical ring firmly on top. c. Pour 100 mL of water into the
cylinder and start a stopwatch simultaneously. The standard test duration is 60 seconds
(Cobbeo). d. After the specified time, pour the water out of the cylinder and quickly unclamp
the specimen. e. Place the specimen on a standardized blotting paper with the wet side up
and cover it with another blotting paper. f. Use a hand roller of a specified weight to remove
the excess water by rolling it once forward and once backward. g. Immediately weigh the wet
specimen.

o Calculation: The Cobb value is calculated as the weight of water absorbed (wet weight - dry
weight) in grams per square meter (g/m?2).

Hercules Size Test (HST)

The HST measures the time required for a colored aqueous solution to penetrate through a
paper sheet, detected by a change in reflectance.

o Apparatus: A Hercules Sizing Tester, which includes a sample holder, a reservoir for the test
liquid (typically a green ink), and a photoelectric cell to measure the reflectance of the
paper's opposite side.

o Sample Preparation: Cut the paper sample to the dimensions required by the specific
instrument.

e Procedure: a. Calibrate the instrument to 100% reflectance with a standard white tile. b.
Place the paper specimen in the sample holder. c. Start the test, which applies the test ink to
one side of the paper. d. The instrument continuously measures the reflectance of the other
side of the paper. e. The test automatically stops when the reflectance drops to a
predetermined percentage of its initial value (e.g., 80%).

e Result: The result is reported as the time in seconds required to reach the endpoint. A longer
time indicates a higher degree of sizing.
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Contact Angle Measurement

This test measures the angle at which a liquid droplet meets a solid surface, providing an
indication of the surface's wettability.

o Apparatus: A goniometer or a contact angle measuring system, equipped with a camera and
software for image analysis.

o Sample Preparation: Place a flat, smooth paper sample on the instrument's stage.

e Procedure: a. A small, precise droplet of a test liquid (typically deionized water) is dispensed
onto the paper surface from a syringe. b. The camera captures a high-resolution image of
the droplet profile at the moment of contact. c. The software analyzes the image and
calculates the angle formed between the tangent of the droplet and the paper surface at the
three-phase boundary.

e Result: The contact angle is reported in degrees (°). A higher contact angle (typically >90°)
indicates a more hydrophobic and well-sized surface.

Sizing Mechanisms

The fundamental difference in how AKD and rosin-alum interact with cellulose fibers is key to
understanding their performance characteristics. The following diagrams illustrate these distinct
mechanisms.

AKD Sizing (Neutral/Alkaline pH)

Retention on fiber Cellulose Fiber Reaction at elevated temp.
with -OH groups

Formation of
B-keto ester bond
(Covalent Bond)

AKD Particle

Hydrophobic Sized Fiber

Click to download full resolution via product page

Caption: AKD sizing mechanism involving a covalent bond with cellulose.
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Rosin-Alum Sizing (Acidic pH)

Rosin-Alum Complex
(Cationic)

Alum (AlR+)
(Cationic)

Cellulose Fiber
(Anionic Surface)

Electrostatic Attraction Hydrophobic Sized Fiber

Rosin Particle
(Anionic)

Click to download full resolution via product page

Caption: Rosin-alum sizing based on electrostatic attraction.

Conclusion

The choice between Alkyl Ketene Dimer (AKD) and traditional rosin-alum sizing agents
represents a pivotal decision in the papermaking process, with far-reaching implications for
product quality, operational efficiency, and environmental stewardship. While rosin-alum has a
long-standing history and is effective for certain paper grades, its requirement for acidic
conditions presents notable drawbacks, including equipment corrosion and reduced paper
permanence.[1]

AKD has emerged as a superior alternative for a wide range of applications, particularly for
high-quality, long-lasting papers.[1] Its ability to perform under neutral to alkaline conditions not
only mitigates the issues associated with acidic papermaking but also allows for the use of
modern, cost-effective fillers like calcium carbonate.[1] The formation of a stable covalent bond
with cellulose fibers provides a more durable and efficient hydrophobic barrier, as evidenced by
lower Cobb values and higher contact angles.[1][3] Although the initial cost of AKD may be
higher, its lower dosage requirements, positive impact on machine runnability, and
environmental benefits often make it the more cost-effective and sustainable choice in the long
run.[1][2] For manufacturers aiming to produce high-performance, permanent, and bright
papers while optimizing their processes and minimizing their environmental footprint, AKD
sizing presents a compelling and technologically advanced solution.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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